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Compound of Interest

Compound Name: Pentyl 2-butenoate

Cat. No.: B15349167

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on pentyl 2-butenoate, a compound of interest in
various research and development applications. The information is presented to be easily
accessible and comparable for scientific professionals.

Quantitative Data Summary

The fundamental molecular properties of pentyl 2-butenoate are summarized in the table
below. This data is essential for experimental design, analytical characterization, and
theoretical modeling.

Property Value Source
Molecular Formula C9H1602 PubChem[1]
Molecular Weight 156.22 g/mol PubChem[1]
Amyl crotonate, Pentyl PubChem[1], The Good
Synonyms
crotonate Scents Company[2]

Experimental Protocols

Detailed experimental protocols for the determination of molecular weight and formula typically
involve mass spectrometry and elemental analysis.
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Mass Spectrometry for Molecular Weight Determination:

A standard protocol would involve dissolving a pure sample of pentyl 2-butenoate in a suitable
volatile solvent. This solution is then introduced into a mass spectrometer. The instrument
ionizes the molecules, and the mass-to-charge ratio of the molecular ion peak ([M]+) is
measured to determine the molecular weight.

Elemental Analysis for Molecular Formula Determination:

Combustion analysis is a common method for determining the empirical formula. A known
mass of the compound is burned in an excess of oxygen, and the resulting amounts of carbon
dioxide and water are measured. This data allows for the calculation of the mass percentages
of carbon and hydrogen. The molecular formula is then determined by comparing the empirical
formula weight to the molecular weight obtained from mass spectrometry.

Logical Relationship of Compound Information

The following diagram illustrates the relationship between the compound's name, its chemical

formula, and its molecular weight.

Pentyl 2-Butenoate: Core Properties

Pentyl 2-Butenoate Molecular Formula C9H1602 Calculated From g Molecular Weight 156.22 g/mol

Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 2-Butenoic acid, pentylester | C9H1602 | CID 97882 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. pentyl crotonate, 25415-76-3 [thegoodscentscompany.com]

» To cite this document: BenchChem. [An In-depth Technical Guide on Pentyl 2-Butenoate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15349167#pentyl-2-butenoate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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